Cas no 306935-61-5 ([3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1))

[3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1) structure
306935-61-5 structure
Product Name:[3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1)
CAS No:306935-61-5
MF:C6H4N4O7
MW:244.118560791016
CID:300122
PubChem ID:2729281
Update Time:2025-04-19

[3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

    • [3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1)
    • 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic acid,hydrate
    • [3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid,monohydrate (9CI)
    • 3,3'-Bi-1,2,5-oxadiazole-4,4'-dicarboxylic acid hydrate
    • HMS561O01
    • OR0335
    • 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic acid;hydrate
    • FT-0614044
    • 3,3'-bi(1,2,5-oxadiazole)-4,4'-dicarboxylic acid hydrate
    • 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate
    • [3,3'-Bi(1,2,5-oxadiazole)]-4,4'-dicarboxylicacidhydrate
    • 3,3'-Dicarboxy-4,4'-difurazan hydrate
    • AKOS030508118
    • DTXSID80369586
    • 306935-61-5
    • [3,3'-Bi(1,2,5-oxadiazole)]-4,4'-dicarboxylic acid hydrate
    • Inchi: 1S/C6H2N4O6.H2O/c11-5(12)3-1(7-15-9-3)2-4(6(13)14)10-16-8-2;/h(H,11,12)(H,13,14);1H2
    • InChI Key: OMFMIYNFQKXRRJ-UHFFFAOYSA-N
    • SMILES: O1N=C(C(=O)O)C(C2C(C(=O)O)=NON=2)=N1.O

Computed Properties

  • Exact Mass: 244.00800
  • Monoisotopic Mass: 244.00799848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 153Ų

Experimental Properties

  • Melting Point: 182-184
  • PSA: 161.67000
  • LogP: -0.54830

[3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1) Security Information

  • Hazard Statement: Irritant
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • Risk Phrases:R36/37/38
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